Cas no 666751-98-0 (Benzenebutanal, 4-ethoxy-alpha-methyl-gamma-oxo- (9CI))

Benzenebutanal, 4-ethoxy-alpha-methyl-gamma-oxo- (9CI) structure
666751-98-0 structure
Product Name:Benzenebutanal, 4-ethoxy-alpha-methyl-gamma-oxo- (9CI)
CAS No:666751-98-0
MF:C13H16O3
MW:220.264344215393
CID:1022815
PubChem ID:45093834
Update Time:2025-04-20

Benzenebutanal, 4-ethoxy-alpha-methyl-gamma-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanal, 4-ethoxy-alpha-methyl-gamma-oxo- (9CI)
    • 4-(4-ethoxyphenyl)-2-methyl-4-oxobutanal
    • DTXSID60667219
    • 666751-98-0
    • Benzenebutanal,4-ethoxy-alpha-methyl-gamma-oxo-(9ci)
    • BENZENEBUTANAL, 4-ETHOXY-ALPHA-METHYL-GAMMA-OXO-
    • DB-285372
    • Inchi: 1S/C13H16O3/c1-3-16-12-6-4-11(5-7-12)13(15)8-10(2)9-14/h4-7,9-10H,3,8H2,1-2H3
    • InChI Key: IIVULKURJOPTPO-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C(CC(C=O)C)=O

Computed Properties

  • Exact Mass: 220.11
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 1.9

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